4-Cyclopropoxy-2-methoxy-5-nitropyridine

• CAS No.: 1243415-11-3
• Molecular Formula: C9H10N2O4
• Molecular Weight: 210.19 g/mol
• IUPAC Name: 4-cyclopropyloxy-2-methoxy-5-nitropyridine
• InChI: InChI=1S/C9H10N2O4/c1-14-9-4-8(15-6-2-3-6)7(5-10-9)11(12)13/h4-6H,2-3H2,1H3
• InChI Key: YDUQSUIFVTZQLI-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C(=C1)OC2CC2)[N+](=O)[O-]

Description

4-Cyclopropoxy-2-methoxy-5-nitropyridine is a substituted pyridine derivative characterized by three distinct functional groups: a methoxy group at position 2, a nitro group at position 5, and a cyclopropoxy group at position 2. The cyclopropoxy substituent, a three-membered cyclic ether, introduces steric and electronic effects that differentiate this compound from simpler alkoxy-substituted pyridines. The compound’s synthesis likely involves nucleophilic substitution reactions, similar to methods used for analogous nitropyridine derivatives (e.g., substitution of halides with cyclopropoxide ions under controlled conditions) .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxy-2-methoxy-5-nitropyridine can be achieved through several synthetic routesThe nitration reaction typically uses nitric acid and sulfuric acid as reagents under controlled temperature conditions to avoid over-nitration .

Industrial Production Methods: In an industrial setting, the production of 4-Cyclopropoxy-2-methoxy-5-nitropyridine may involve continuous flow synthesis techniques to ensure safety and efficiency. Continuous flow reactors allow for precise control of reaction conditions, minimizing the risk of hazardous by-products and improving yield .

Chemical Reactions Analysis

Types of Reactions: 4-Cyclopropoxy-2-methoxy-5-nitropyridine undergoes various chemical reactions, including:

Nucleophilic Substitution: The nitro group can be replaced by nucleophiles such as amines or thiols under basic conditions.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a metal catalyst (e.g., palladium on carbon).

Oxidation: The methoxy group can be oxidized to a carboxylic acid using strong oxidizing agents like potassium permanganate.

Common Reagents and Conditions:

Nucleophilic Substitution: Sodium hydroxide or potassium carbonate in an organic solvent like dimethylformamide.

Reduction: Hydrogen gas with palladium on carbon catalyst.

Oxidation: Potassium permanganate in an aqueous medium.

Major Products:

Nucleophilic Substitution: Substituted pyridines with various functional groups.

Reduction: 4-Cyclopropoxy-2-methoxy-5-aminopyridine.

Oxidation: 4-Cyclopropoxy-2-carboxy-5-nitropyridine.

Scientific Research Applications

4-Cyclopropoxy-2-methoxy-5-nitropyridine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial or anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for the development of new drugs.

Industry: Utilized in the production of advanced materials with specific electronic or optical properties

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-methoxy-5-nitropyridine depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, leading to therapeutic effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight key structural, synthetic, and functional differences between 4-cyclopropoxy-2-methoxy-5-nitropyridine and related pyridine derivatives:

Compound	Substituents	Synthetic Yield	Key Properties/Applications	References
4-Cyclopropoxy-2-methoxy-5-nitropyridine	2-OCH₃, 4-OCH₂C₃H₅, 5-NO₂	Not reported	Potential steric effects from cyclopropoxy group; commercial suppliers noted
2-Methoxy-4-methyl-5-nitropyridine	2-OCH₃, 4-CH₃, 5-NO₂	95%	High-yield synthesis; used as intermediate in heterocyclic chemistry
2-Methoxy-4-methyl-3-nitropyridine	2-OCH₃, 4-CH₃, 3-NO₂	80%	Lower yield due to regioselective challenges; nitro at position 3 alters electronic properties
2-(4-Methoxyphenoxy)-3-nitropyridine	2-OPh(4-OCH₃), 3-NO₂	Not reported	Fluorescence studies; structural analogs exhibit optical activity
4-Methoxy-5-nitropyridin-2-amine	2-NH₂, 4-OCH₃, 5-NO₂	Not reported	Safety data available (GHS classification); amino group enhances reactivity

Structural and Functional Insights:

• Nitro Group Position: Moving the nitro group from position 5 (as in the target compound) to position 3 (e.g., 2-methoxy-4-methyl-3-nitropyridine) alters electronic distribution, impacting acidity and interaction with nucleophiles .
• Synthetic Accessibility :
  • Methoxy- and methyl-substituted nitropyridines are synthesized in high yields (80–95%) via established protocols, while cyclopropoxy derivatives may require specialized conditions due to the stability of cyclopropane rings .
• Applications: Fluorescence properties are prominent in phenoxy-substituted analogs (e.g., 2-(4-methoxyphenoxy)-3-nitropyridine), suggesting that the target compound’s cyclopropoxy group could modulate similar optical behaviors if studied . Amino-substituted derivatives (e.g., 4-methoxy-5-nitropyridin-2-amine) demonstrate enhanced reactivity in amide bond formation, contrasting with the target compound’s ether-linked substituents .